Cas no 1804690-17-2 (Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate
• CAS No: 1804690-17-2
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917448
• Update Time: 2025-05-20

Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)4-3-5(13)6(7(10)11)12-8(4)14/h3,7,13H,2H2,1H3,(H,12,14)
• InChI Key： QUOWTEAOIFUSKM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)OCC)C(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate (CAS: 1804690-17-2)

Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate (CAS: 1804690-17-2) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, exhibits promising pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of potent kinase inhibitors. The difluoromethyl group, in particular, was found to enhance the metabolic stability and bioavailability of the resulting compounds, addressing a common challenge in drug development.

In another study, researchers investigated the compound's potential as a scaffold for designing anti-inflammatory agents. The presence of the hydroxyl groups at positions 3 and 6 was shown to facilitate hydrogen bonding with target proteins, thereby improving binding affinity. Preliminary in vitro assays revealed significant inhibition of pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into its interactions with enzymatic targets, particularly those involved in signal transduction pathways. These findings underscore its versatility as a building block for developing targeted therapies.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-5-carboxylate represents a promising candidate for drug development, with its unique chemical structure offering multiple avenues for therapeutic innovation. Future studies will likely focus on expanding its applications and refining its pharmacological profile to meet the demands of precision medicine.